Cas no 52579-97-2 (1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose)

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose structure
52579-97-2 structure
Product Name:1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
CAS No:52579-97-2
MF:C9H14O5
MW:202.20446
CID:366857
PubChem ID:10465447
Update Time:2024-11-09

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Chemical and Physical Properties

Names and Identifiers

    • 1,6-Anhydro-3,4-O-Isopropylidene-Beta-D-Galactopyranose
    • 1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
    • 4,4-dimethyl-3,5,9,11-tetraoxatricyclo[6.2.1.02,6]undecan-7-ol
    • MFCD00269908
    • IQSQTOWMVAKJTC-JAJWTYFOSA-N
    • 1,6-Anhydro-3,4-o-isopropylidene-b-D-galactopyranose
    • SCHEMBL7644312
    • 52579-97-2
    • W-202982
    • Inchi: InChI=1S/C9H14O5/c1-9(2)13-6-4-3-11-8(12-4)5(10)7(6)14-9/h4-8,10H,3H2,1-2H3/t4-,5-,6+,7-,8-/m1/s1
    • InChI Key: IQSQTOWMVAKJTC-JAJWTYFOSA-N
    • SMILES: CC1(OC2C3COC(O3)C(C2O1)O)C

Computed Properties

  • Exact Mass: 202.08400
  • Monoisotopic Mass: 202.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: Not determined
  • XLogP3: -0.6
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 145-146°C
  • PSA: 57.15000
  • LogP: -0.37750
  • Solubility: Not determined

1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A648400-500mg
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
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$ 121.00 2023-04-19
TRC
A648400-1g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
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$ 333.00 2023-04-19
TRC
A648400-5g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
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$ 735.00 2023-04-19
TRC
A648400-10g
1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose
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$ 1464.00 2023-04-19
Apollo Scientific
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BICL4030-2g
1,6-Anhydro-3,4-O-isopropylidene-beta-D-galactopyranose
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1,6-Anhydro-3,4-O-isopropylidene-β-D-galactopyranose Production Method

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